Cas no 2172068-59-4 (4-(thiolan-3-yl)thiane-4-carbaldehyde)

• Product Name: 4-(thiolan-3-yl)thiane-4-carbaldehyde
• CAS No: 2172068-59-4
• MF: C₁₀H₁₆OS₂
• MW: 216.363440513611
• CID: 6492348
• PubChem ID: 165570935
• Update Time: 2025-10-29

4-(thiolan-3-yl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(thiolan-3-yl)thiane-4-carbaldehyde
• 2172068-59-4
• EN300-1621573

• Inchi： 1S/C10H16OS2/c11-8-10(2-5-12-6-3-10)9-1-4-13-7-9/h8-9H,1-7H2
• InChI Key： DBALDEOQODNRJW-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C=O)CCSCC1

Computed Properties

• Exact Mass: 216.06425748g/mol
• Monoisotopic Mass: 216.06425748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.7Ų

Additional information on 4-(thiolan-3-yl)thiane-4-carbaldehyde

Recent Advances in the Study of 4-(Thiolan-3-yl)thiane-4-carbaldehyde (CAS: 2172068-59-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(thiolan-3-yl)thiane-4-carbaldehyde (CAS: 2172068-59-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique thiolane and thiane moieties, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the development of covalent inhibitors targeting cysteine proteases. The research team utilized the aldehyde functionality of 4-(thiolan-3-yl)thiane-4-carbaldehyde to create irreversible inhibitors of cathepsin B, showing remarkable selectivity and potency in in vitro assays. The unique spatial arrangement of the thiolane and thiane rings was found to contribute significantly to the binding affinity and specificity of the resulting inhibitors.

In parallel work, researchers have investigated the compound's potential in antimicrobial applications. A recent preprint on bioRxiv reported that derivatives of 4-(thiolan-3-yl)thiane-4-carbaldehyde exhibited promising activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) in the low micromolar range. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, though further studies are needed to fully elucidate the molecular targets.

The synthetic accessibility of 4-(thiolan-3-yl)thiane-4-carbaldehyde has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route that achieves the compound in 78% overall yield with excellent purity (>99%). This advancement addresses previous challenges in large-scale production and paves the way for more extensive pharmacological evaluation of this scaffold and its derivatives.

From a structural perspective, computational studies have revealed interesting conformational properties of 4-(thiolan-3-yl)thiane-4-carbaldehyde. Molecular dynamics simulations suggest that the compound can adopt multiple low-energy conformations in solution, which may contribute to its versatility in molecular recognition. These findings, published in a recent issue of Journal of Chemical Information and Modeling, provide valuable insights for rational drug design using this scaffold.

Looking forward, several research groups have announced plans to explore the application of 4-(thiolan-3-yl)thiane-4-carbaldehyde derivatives in neurodegenerative disease models, capitalizing on the compound's ability to cross the blood-brain barrier as demonstrated in preliminary pharmacokinetic studies. The coming years are likely to see expanded investigation of this interesting molecular scaffold across multiple therapeutic areas.